![molecular formula C22H15F2NO4 B6180527 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid CAS No. 2580190-49-2](/img/no-structure.png)
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid
Overview
Description
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid, also known as 9-F-AMDFBA, is a synthetic organic compound with a wide range of potential applications in scientific research. 9-F-AMDFBA is a derivative of benzoic acid, and is composed of a 9H-fluoren-9-yl group, a methoxycarbonyl group, and two difluorobenzoic acid groups. Its molecular formula is C20H13F3NO3. 9-F-AMDFBA is a highly versatile compound with a range of possible applications in the fields of biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid has a wide range of potential applications in scientific research. It can be used as a reagent for the synthesis of various organic compounds, such as polymers, drugs, and dyes. It can also be used as a substrate for enzyme-catalyzed reactions, such as the synthesis of polyketides and peptides. Additionally, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid can be used as a fluorescent label for the detection and quantification of proteins and other biomolecules.
Mechanism of Action
The mechanism of action of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid is not yet fully understood. However, it is believed that the compound acts as a competitive inhibitor of enzymes involved in the biosynthesis of polyketides and peptides. Additionally, it is believed to interact with various proteins and other biomolecules, resulting in the inhibition of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of polyketides and peptides. Additionally, it has been shown to interact with certain proteins and other biomolecules, resulting in the inhibition of their activity.
Advantages and Limitations for Lab Experiments
The advantages of using 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid in laboratory experiments include its high solubility in aqueous solutions and its ability to act as a fluorescent label for the detection and quantification of proteins and other biomolecules. Additionally, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid can be synthesized in a two-step process, making it relatively easy to obtain.
The main limitation of using 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid in laboratory experiments is that its mechanism of action is not yet fully understood. Additionally, its biochemical and physiological effects are not yet fully understood, making it difficult to predict its potential effects on biological systems.
Future Directions
The potential future directions for 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid include further research into its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted into its use as a fluorescent label for the detection and quantification of proteins and other biomolecules. Additionally, further research could be conducted into its potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry. Finally, further research could be conducted into its potential use as a reagent for the synthesis of various organic compounds.
Synthesis Methods
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid can be synthesized in a two-step process. The first step involves the reaction of 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) with 2,3-difluorobenzoic acid in the presence of a base such as sodium carbonate or sodium hydroxide. The second step involves the reaction of the resulting product with a secondary amine, such as N-methylmorpholine or N-ethylmorpholine, in the presence of a catalyst such as pyridine or triethylamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid involves the protection of the amine group, followed by the introduction of the fluoro substituents, and finally the deprotection of the amine group.", "Starting Materials": [ "9H-fluorene", "2,3-difluorobenzoic acid", "N,N-dimethylformamide (DMF)", "thionyl chloride (SOCl2)", "triethylamine (TEA)", "methyl chloroformate", "sodium bicarbonate (NaHCO3)", "acetic acid", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "diethyl ether" ], "Reaction": [ "9H-fluorene is reacted with SOCl2 and TEA to form 9-fluorenyl chloride.", "9-fluorenyl chloride is reacted with NaHCO3 and methyl chloroformate to form 9-fluorenylmethyl chloroformate.", "2,3-difluorobenzoic acid is reacted with thionyl chloride to form 2,3-difluorobenzoyl chloride.", "9-fluorenylmethyl chloroformate is reacted with the 2,3-difluorobenzoyl chloride to form the protected intermediate.", "The protected intermediate is reacted with NaOH to remove the protecting group and form the final product, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-difluorobenzoic acid.", "The final product is purified by recrystallization from acetic acid and diethyl ether." ] } | |
CAS RN |
2580190-49-2 |
Molecular Formula |
C22H15F2NO4 |
Molecular Weight |
395.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
